Cas no 593-29-3 (Potassium stearate)

• Product Name: Potassium stearate
• CAS No: 593-29-3
• MF: C₁₈H₃₆KO₂
• MW: 323.575547218323
• CID: 38619
• PubChem ID: 87059166
• Update Time: 2025-04-18

Potassium stearate Chemical and Physical Properties

Names and Identifiers

• potassium stearate, pure
• potassium octadecanoate
• potassium stearate
• Octadeconoic acid potassium salt
• Stearic acid potassium salt
• Octadecanoic acid, potassium salt
• Stearates
• Steadan 300
• Stearic acid, potassium salt
• Potassium n-octadecanoate
• 17V812XK50
• Octadecanoic acid, potassium salt (1:1)
• C18H35KO2
• ANBFRLKBEIFNQU-UHFFFAOYSA-M
• TRA0075534
• R388
• Potassium ste
• EINECS 209-786-1
• Octadecanoicacid,potassiumsalt
• SCHEMBL24717
• POTASSIUM STEARATE [MI]
• potassium;octadecanoate
• POTASSIUM STEARATE [WHO-DD]
• INS NO.470(I)STEARIC ACID, POTASSIUM SALT
• Q15629420
• REXANOL
• UNII-17V812XK50
• AS-15925
• 593-29-3
• POTASSIUM STEARATE [VANDF]
• INS-470(I)STEARIC ACID, POTASSIUM SALT
• E-470(I)STEARIC ACID, POTASSIUM SALT
• DTXSID0042323
• NS00079979
• DTXCID8022323
• NONSOUL MK 2
• AKOS025244067
• POTASSIUM STEARATE [INCI]
• 209-786-1
• Potassium stearate

• MDL： MFCD00072385
• Inchi： 1S/C18H36O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);
• InChI Key： NCBSCJZMOPNGSI-UHFFFAOYSA-N
• SMILES： [K].OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 322.22700
• Monoisotopic Mass: 322.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: White crystal powder with slight fat smell.
• Melting Point: No data available
• Boiling Point: 359.4oC at 760 mmHg
• Flash Point: 162.4oC
• Water Partition Coefficient: Insoluble
• PSA: 40.13000
• LogP: 4.99780
• FEMA: 3388
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water
• Vapor Pressure: No data available

Potassium stearate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters